Cas no 1522545-08-9 (1H-Pyrazole, 4-bromo-3-(1,1-dimethylethyl)-1-methyl-)

4-Bromo-3-(1,1-dimethylethyl)-1-methyl-1H-pyrazole is a brominated pyrazole derivative featuring a tert-butyl substituent at the 3-position and a methyl group at the 1-position. This compound is valued for its structural rigidity and steric hindrance, making it a useful intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atom at the 4-position enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its stability and well-defined substitution pattern contribute to its utility in constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

1H-Pyrazole, 4-bromo-3-(1,1-dimethylethyl)-1-methyl- structure

1522545-08-9 structure

Product Name:1H-Pyrazole, 4-bromo-3-(1,1-dimethylethyl)-1-methyl-

CAS No:1522545-08-9

MF:C₈H₁₃BrN₂

MW:217.106220960617

CID:5252011

Update Time:2025-05-27

1H-Pyrazole, 4-bromo-3-(1,1-dimethylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 4-bromo-3-(1,1-dimethylethyl)-1-methyl-
- Inchi： 1S/C8H13BrN2/c1-8(2,3)7-6(9)5-11(4)10-7/h5H,1-4H3
- InChI Key： HIEHENKCEPDKLJ-UHFFFAOYSA-N
- SMILES： N1(C)C=C(Br)C(C(C)(C)C)=N1

1H-Pyrazole, 4-bromo-3-(1,1-dimethylethyl)-1-methyl- Pricemore >>

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